Cas no 1261860-40-5 (3-Bromo-2-iodobenzaldehyde)

• Product Name: 3-Bromo-2-iodobenzaldehyde
• CAS No: 1261860-40-5
• MF: C₇H₄BrIO
• MW: 310.914533615112
• MDL: MFCD18391618
• CID: 4964278
• Update Time: 2026-02-27

3-Bromo-2-iodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-iodobenzaldehyde
• 3-Bromo-2-iodobenzaldehyde

• MDL： MFCD18391618
• Inchi： 1S/C7H4BrIO/c8-6-3-1-2-5(4-10)7(6)9/h1-4H
• InChI Key： KVXMDGKCAMLNEU-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C=O)Br

Computed Properties

• Exact Mass: 309.84902 g/mol
• Monoisotopic Mass: 309.84902 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1
• Molecular Weight: 310.91

Additional information on 3-Bromo-2-iodobenzaldehyde

Professional Introduction to 3-Bromo-2-iodobenzaldehyde (CAS No. 1261860-40-5)

3-Bromo-2-iodobenzaldehyde (CAS No. 1261860-40-5) is a highly versatile and significant intermediate in the field of organic synthesis, particularly in the pharmaceutical and agrochemical industries. This compound, characterized by its bromo and iodo substituents on a benzaldehyde backbone, has garnered considerable attention due to its unique reactivity and broad applicability in constructing complex molecular architectures.

The structural motif of 3-Bromo-2-iodobenzaldehyde makes it an invaluable building block for the synthesis of various heterocyclic compounds, including pharmaceuticals and functional materials. The presence of both bromine and iodine atoms provides multiple sites for further functionalization, enabling chemists to tailor the compound for specific applications. In recent years, this compound has been extensively utilized in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in the construction of biaryl systems found in many active pharmaceutical ingredients (APIs).

One of the most compelling aspects of 3-Bromo-2-iodobenzaldehyde is its role in the development of novel therapeutic agents. Researchers have leveraged its reactivity to synthesize a wide array of derivatives with potential pharmacological activity. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are crucial in targeting various diseases, including cancer. The ability to introduce diverse substituents at the 3-bromo and 2-iodo positions allows for fine-tuning of physicochemical properties, such as solubility and metabolic stability, which are critical factors in drug design.

In addition to its pharmaceutical applications, 3-Bromo-2-iodobenzaldehyde has found utility in the synthesis of advanced materials. Its incorporation into polymers and organic electronic materials has led to the development of novel materials with enhanced properties. For example, researchers have utilized this compound to create conductive polymers and organic semiconductors, which are essential components in next-generation electronic devices.

The synthesis of 3-Bromo-2-iodobenzaldehyde typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include halogenation of benzaldehyde derivatives followed by selective bromination and iodination. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for industrial applications.

The growing interest in 3-Bromo-2-iodobenzaldehyde is reflected in the increasing number of research publications and patents focusing on its derivatives and applications. Academic institutions and pharmaceutical companies continue to explore its potential, leading to a surge in demand for high-purity grades suitable for research and development purposes.

The chemical properties of 3-Bromo-2-iodobenzaldehyde, including its melting point, solubility profile, and stability under various conditions, are well-documented. These characteristics make it a reliable reagent for synthetic chemists working on complex molecular transformations. Moreover, its compatibility with a wide range of reaction conditions enhances its utility across different synthetic protocols.

In conclusion, 3-Bromo-2-iodobenzaldehyde (CAS No. 1261860-40-5) is a cornerstone compound in modern organic synthesis, with far-reaching implications in pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative molecular architectures with significant practical applications.